Ethyl [6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]carbamate

Specification

• Molecular Formula: C16H13Cl2N3O2
• Molecular Weight: 350.2 g/mol
• IUPAC Name: ethyl N-[6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]carbamate
• Standard InChI: InChI=1S/C16H13Cl2N3O2/c1-2-23-16(22)20-15-14(10-3-5-11(17)6-4-10)19-13-8-7-12(18)9-21(13)15/h3-9H,2H2,1H3,(H,20,22)
• Standard InChI Key: DVPDMHQHZATITH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=C(N=C2N1C=C(C=C2)Cl)C3=CC=C(C=C3)Cl

Introduction

Ethyl [6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]carbamate is a synthetic organic compound featuring a unique imidazo[1,2-a]pyridine structure. This compound is notable for its potential biological activities, particularly in medicinal chemistry. The molecular formula of this compound is not explicitly provided in the available literature, but it has a molecular weight of approximately 350.2 g/mol. The structure includes an ethyl carbamate moiety, which enhances its solubility and bioavailability.

Synthesis and Preparation

The synthesis of Ethyl [6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]carbamate typically involves multi-step organic synthesis techniques. These methods often require careful control of reaction conditions to ensure the formation of the desired product.

Biological Activity and Potential Applications

Compounds with similar structures to Ethyl [6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]carbamate have shown promise in medicinal chemistry, particularly in areas such as anticancer research. The incorporation of the ethyl carbamate group may influence its pharmacological profile, potentially enhancing its therapeutic applications.

Comparison with Related Compounds

Several compounds share structural similarities with Ethyl [6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]carbamate, including:

• 6-Chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine: This compound lacks the ethyl carbamate moiety and has been investigated for potential anticancer properties.

• Ethyl 2-(6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl)acetate: This compound features an ethyl acetate group instead of the carbamate moiety and has a molecular weight of approximately 349.2 g/mol.

These comparisons highlight the unique features of Ethyl [6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]carbamate and its potential applications in medicinal chemistry.